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Compound of Interest

Compound Name: 5-Carboxamidotryptamine maleate

Cat. No.: B1142510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Carboxamidotryptamine (5-CT) maleate is a potent and non-selective agonist for multiple

serotonin (5-HT) receptors, exhibiting high affinity for the 5-HT1A, 5-HT1B, 5-HT1D, 5-HT5A,

and 5-HT7 receptor subtypes.[1] Its broad spectrum of activity makes it a valuable research

tool for investigating the physiological and pathological roles of these receptors in the central

and peripheral nervous systems. These application notes provide a comprehensive overview of

the subcutaneous administration of 5-CT maleate in rodent models, including detailed

protocols, quantitative data, and visualization of relevant signaling pathways.

Quantitative Data Summary
The following tables summarize the receptor binding affinities and in vivo pharmacological

effects of 5-Carboxamidotryptamine.

Table 1: Receptor Binding Affinity of 5-Carboxamidotryptamine
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Receptor Subtype Species Ki (nM) Reference

5-HT1A Human 0.21 [1]

5-HT1B Human 1.3 [1]

5-HT1D Human 0.63 [1]

5-HT5A Human 4.6 [2]

5-HT7 Human 0.25 [1]

5-HT1E Human >1000 [3]

5-HT1F Human ~700 [3]

Table 2: In Vivo Pharmacological Effects of Subcutaneously Administered 5-

Carboxamidotryptamine in Rats

Effect Species ED50 Notes Reference

Increased Water

Intake
Rat 0.04 µmol/kg

Effect observed

over a 2-hour

period in non-

deprived rats.

[4]

Reduced Food

Intake
Rat 0.06 µmol/kg

Measured as a

reduction in milk

consumption in

food-deprived

rats.

[5]

Experimental Protocols
Protocol 1: Preparation of 5-Carboxamidotryptamine
Maleate for Subcutaneous Injection
This protocol describes the preparation of a stock solution and a vehicle for subcutaneous

administration of 5-Carboxamidotryptamine maleate.
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Materials:

5-Carboxamidotryptamine maleate powder

Sterile Water for Injection or 0.9% Saline

Dimethyl sulfoxide (DMSO) (optional, for higher concentrations)

Polyethylene glycol 300 (PEG300) (optional)

Tween-80 (optional)

Sterile vials

Sterile syringes and needles

Vortex mixer

pH meter (optional)

Procedure:

A. Aqueous Solution Preparation (Preferred for lower concentrations):

5-Carboxamidotryptamine maleate is soluble in water up to 100 mM.

Calculate the required amount of 5-CT maleate and sterile water or saline to achieve the

desired concentration.

Under aseptic conditions, add the 5-CT maleate powder to the sterile water or saline in a

sterile vial.

Vortex the solution until the powder is completely dissolved.

If necessary, adjust the pH of the solution to physiological range (7.2-7.4).

Filter the solution through a 0.22 µm sterile filter into a new sterile vial.
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Store the solution at 4°C for short-term use or aliquot and store at -20°C or -80°C for long-

term storage.

B. Vehicle-Based Solution Preparation (for higher concentrations or specific experimental

needs):

Prepare a stock solution of 5-CT maleate in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again.

Add 450 µL of sterile saline to bring the final volume to 1 mL. The final vehicle composition

will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Vortex the final solution to ensure homogeneity.

Protocol 2: Subcutaneous Injection of 5-
Carboxamidotryptamine Maleate in Rats
This protocol outlines the procedure for the subcutaneous administration of 5-CT maleate to

rats.

Materials:

Prepared 5-Carboxamidotryptamine maleate solution

Adult rats (specify strain, age, and weight)

Appropriate size syringes (e.g., 1 mL)

Sterile needles (25-27 gauge)

Animal scale

70% ethanol
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Gauze pads

Procedure:

Animal Preparation:

Acclimatize the animals to the housing conditions for at least one week before the

experiment.

Weigh each rat on the day of the experiment to accurately calculate the injection volume.

Dose Calculation:

Determine the desired dose of 5-CT maleate in mg/kg or µmol/kg.

Calculate the injection volume based on the animal's weight and the concentration of the

prepared drug solution. The recommended maximum injection volume for subcutaneous

administration in rats is 5-10 mL/kg per site.

Injection Procedure:

Restrain the rat gently but firmly. One common method is to grasp the loose skin at the

scruff of the neck.

Select an injection site. The loose skin over the dorsal thoracic (back) region is a common

and well-tolerated site.

Swab the injection site with 70% ethanol and allow it to dry.

Lift a fold of skin to create a "tent."

Insert the needle, bevel up, at the base of the skin tent at a 30-45 degree angle to the

body plane.

Gently pull back on the syringe plunger to ensure the needle is not in a blood vessel

(aspiration). If blood appears, withdraw the needle and select a new site.

Inject the calculated volume of the 5-CT maleate solution slowly and steadily.
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Withdraw the needle and apply gentle pressure to the injection site with a gauze pad for a

few seconds to prevent leakage.

Post-Injection Monitoring:

Return the animal to its home cage.

Monitor the animal for any adverse reactions, such as changes in behavior, posture, or

activity levels.

Observe the injection site for signs of irritation, swelling, or inflammation.

Record all observations and the time of injection.

Signaling Pathway Diagrams
5-Carboxamidotryptamine maleate exerts its effects by activating multiple 5-HT receptors,

primarily 5-HT1A and 5-HT7 receptors, which are coupled to distinct intracellular signaling

cascades.
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Caption: 5-HT1A Receptor Signaling Pathway
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Caption: 5-HT7 Receptor Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1142510?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Carboxamidotryptamine - Wikipedia [en.wikipedia.org]

2. medchemexpress.com [medchemexpress.com]

3. acnp.org [acnp.org]

4. Peripheral 5-carboxamidotryptamine (5-CT) elicits drinking by stimulating 5-HT1-like
serotonergic receptors in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Peripherally administered alpha-methyl-5-hydroxy-tryptamine and 5-
carboxamidotryptamine reduce food intake via different mechanisms in rats - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Subcutaneous
Injection of 5-Carboxamidotryptamine Maleate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1142510#subcutaneous-injection-protocol-for-5-
carboxamidotryptamine-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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